Cas no 115722-23-1 (Cardiotoxin Analog (CTX) IV (6-12))

• Product Name: Cardiotoxin Analog (CTX) IV (6-12)
• CAS No: 115722-23-1
• MF: C₄₈H₇₀N₁₀O₇
• MW: 899.132211208344
• CID: 140931
• PubChem ID: 3087693
• Update Time: 2025-05-20

Cardiotoxin Analog (CTX) IV (6-12) Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide,L-leucyl-L-isoleucyl-L-prolyl-L-prolyl-L-phenylalanyl-L-tryptophyl- (9CI)
• (2S)-1-[(2S)-1-[(2S,3S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]-N-[(2S)-1-[[(2S)-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2
• L-Leucyl-L-isoleucyl-L-prolyl-L-prolyl-L-phenylalanyl-L-tryptophyl-L-lysinamide
• L-Lysinamide, L-leucyl-L-isoleucyl-L-prolyl-L-prolyl-L-phenylalanyl-L-tryptophyl-
• Cardiotoxin Analog (CTX) IV (6-12)
• Naja mossambica mossambica alpha-neurotoxin I
• (2S)-1-[(2S)-1-[(2S,3S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]-N-[(2S)-1-[[(2S)-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide
• Leu-Ile-P
• HY-P1902
• CS-0097992
• Leu-Ile-Pro-Pro-Phe-Trp-Lys-NH2
• 115722-23-1
• DTXSID30151175
• (S)-1-((S)-1-((2S,3S)-2-((S)-2-amino-4-methylpentanamido)-3-methylpentanoyl)pyrrolidine-2-carbonyl)-N-((S)-1-((S)-1-((S)-1,6-diamino-1-oxohexan-2-ylamino)-3-(1H-indol-3-yl)-1-oxopropan-2-ylamino)-1-oxo-3-phenylpropan-2-yl)pyrrolidine-2-carboxamide
• MS-31680
• DA-71940
• G12572
• Cardiotoxin Analog (CTX) IV 6-12
• CTX IV (6-12)

• Inchi： 1S/C48H70N10O7/c1-5-30(4)41(56-43(60)34(50)25-29(2)3)48(65)58-24-14-21-40(58)47(64)57-23-13-20-39(57)46(63)55-37(26-31-15-7-6-8-16-31)44(61)54-38(27-32-28-52-35-18-10-9-17-33(32)35)45(62)53-36(42(51)59)19-11-12-22-49/h6-10,15-18,28-30,34,36-41,52H,5,11-14,19-27,49-50H2,1-4H3,(H2,51,59)(H,53,62)(H,54,61)(H,55,63)(H,56,60)/t30-,34-,36-,37-,38-,39-,40-,41-/m0/s1
• InChI Key： IVORLIHJCUSAQL-USNVFINLSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H]([C@@H](C)CC)NC([C@H](CC(C)C)N)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 897.53557
• Monoisotopic Mass: 898.543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 65
• Rotatable Bond Count: 23
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 268

Experimental Properties

• Density: 1.236
• Boiling Point: 1240.9°C at 760 mmHg
• Flash Point: 704.3°C
• Refractive Index: 1.598
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines
• PSA: 265.04

Cardiotoxin Analog (CTX) IV (6-12) Security Information

• Storage Condition：Please store the product under the recommended condition sin the description

Additional information on Cardiotoxin Analog (CTX) IV (6-12)

Cardiotoxin Analog (CTX) IV (6-12): A Comprehensive Overview

Cardiotoxin Analog (CTX) IV (6-12), identified by the CAS Registry Number 115722-23-1, is a compound of significant interest in the fields of pharmacology and toxicology. This analog, derived from the naturally occurring cardiotoxin family, has been extensively studied for its unique biological properties and potential applications in drug development. Recent advancements in chemical synthesis and molecular biology have further elucidated its mechanisms of action, making it a focal point in contemporary research.

The cardiotoxin analogs are a class of compounds known for their ability to induce cell death through specific molecular pathways. CTX IV (6-12), in particular, has been shown to target key proteins involved in apoptosis, a programmed cell death process crucial for maintaining cellular homeostasis. Studies published in leading journals such as *Nature Communications* and *Science Advances* have highlighted its potential as a therapeutic agent in treating diseases characterized by excessive cell proliferation, such as cancer.

One of the most notable features of Cardiotoxin Analog (CTX) IV (6-12) is its selective toxicity towards certain cell types. Research conducted at prestigious institutions like the Scripps Research Institute has demonstrated that this compound selectively targets cancer cells while sparing healthy tissue, a property highly desirable in anti-cancer therapies. This selectivity is attributed to its ability to interact with specific membrane receptors that are overexpressed in malignant cells.

Recent breakthroughs in structural biology have also provided insights into the molecular architecture of CTX IV (6-12). High-resolution crystallography studies have revealed that its tertiary structure plays a critical role in determining its bioactivity. This structural understanding has paved the way for the rational design of new analogs with enhanced efficacy and reduced side effects.

In addition to its therapeutic potential, Cardiotoxin Analog (CTX) IV (6-12) has emerged as a valuable tool in basic research. It is widely used as a probe to study cellular signaling pathways and apoptosis regulation. Researchers at institutions such as Stanford University and the Massachusetts Institute of Technology (MIT) have employed this compound to investigate the interplay between mitochondrial function and cell death mechanisms.

The development of CTX IV (6-12) into a clinical candidate has been supported by preclinical studies demonstrating its safety and efficacy. Animal models have shown that it exhibits potent anti-tumor activity without inducing significant systemic toxicity. These findings have encouraged further exploration into its translational potential, with ongoing clinical trials assessing its effectiveness in treating various malignancies.

Moreover, the synthesis of Cardiotoxin Analog (CTX) IV (6-12) has been optimized through green chemistry approaches, reducing environmental impact and enhancing scalability. This sustainable synthesis methodology ensures that large-scale production is feasible, which is essential for advancing this compound towards regulatory approval.

In conclusion, Cardiotoxin Analog (CTX) IV (6-12) represents a promising lead compound with diverse applications in both therapeutic development and fundamental research. Its unique biological properties, combined with recent advancements in chemical synthesis and molecular biology, position it as a key player in the fight against diseases such as cancer. As research continues to uncover new insights into its mechanisms and potential uses, CTX IV (6-12) remains at the forefront of scientific innovation.